Cas no 342611-08-9 (Benzocaine-d4)

• Product Name: Benzocaine-d4
• CAS No: 342611-08-9
• MF: C₉H₁₁NO₂
• MW: 169.213789224625
• CID: 302254
• PubChem ID: 45038201
• Update Time: 2025-10-08

Benzocaine-d4 Chemical and Physical Properties

Names and Identifiers

• Benzoic-2,3,5,6-d4acid, 4-amino-, ethyl ester (9CI)
• Benzocaine-d4 (See B202970 for Unlabelled)
• Benzocaine-d4 (See B202970 for Unlabelled)
• ethyl 4-amino-2,3,5,6-tetradeuteriobenzoate
• CS-0227307
• (See B202970 for Unlabelled)''
• DTXSID20661793
• Benzocaine-d4
• J-019531
• D98703
• HY-Y0258S
• 342611-08-9
• Ethyl 4-amino(~2~H_4_)benzoate
• 1ST8036D4
• AKOS030254423
• ethyl 4-amino(?H?)benzoate

• Inchi： 1S/C9H11NO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2,10H2,1H3/i3D,4D,5D,6D
• InChI Key： BLFLLBZGZJTVJG-LNFUJOGGSA-N
• SMILES： O(CC)C(C1C([2H])=C([2H])C(=C([2H])C=1[2H])N)=O

Computed Properties

• Exact Mass: 169.10400
• Monoisotopic Mass: 169.104
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.158
• Melting Point: 85-870C
• Boiling Point: 310.731°C at 760 mmHg
• Flash Point: 164.199°C
• Refractive Index: 1.555
• PSA: 52.32000
• LogP: 2.02670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzocaine-d4

Comprehensive Guide to Benzocaine-d4 (CAS No. 342611-08-9): Applications, Properties, and Industry Insights

Benzocaine-d4 (CAS No. 342611-08-9), a deuterated analog of the widely used local anesthetic Benzocaine, has gained significant attention in pharmaceutical research and analytical chemistry. This stable isotope-labeled compound serves as an internal standard in mass spectrometry and quantitative analysis, particularly in drug metabolism studies and forensic toxicology. With the increasing demand for precision in pharmacokinetic research, Benzocaine-d4 has become indispensable for ensuring accurate measurements in complex biological matrices.

The deuterium labeling in Benzocaine-d4 replaces four hydrogen atoms with deuterium, enhancing its molecular weight without altering its chemical behavior—a critical feature for isotope dilution mass spectrometry (IDMS). Researchers value this property when studying drug-drug interactions or developing analytical methods for topical anesthetics. Recent publications in journals like the Journal of Analytical Toxicology highlight its utility in detecting Benzocaine residues in environmental samples, addressing growing concerns about pharmaceutical pollution.

In the context of current personalized medicine trends, Benzocaine-d4 plays a pivotal role in therapeutic drug monitoring. Clinicians increasingly rely on precise measurements of local anesthetic concentrations to optimize pain management protocols while minimizing side effects. The compound's stability also makes it valuable for long-term stability studies of Benzocaine-containing formulations, a hot topic in pharmaceutical formulation forums.

The synthesis of Benzocaine-d4 involves sophisticated deuteration techniques that maintain high isotopic purity (>98%), a specification crucial for research applications. Analytical laboratories frequently search for high-purity Benzocaine-d4 suppliers to meet stringent Good Laboratory Practice (GLP) requirements. This demand has spurred innovations in deuterated compound synthesis, with manufacturers developing more efficient production methods to serve the expanding bioanalytical market.

Beyond pharmaceutical applications, Benzocaine-d4 finds use in food safety testing, particularly in detecting anesthetic residues in aquaculture products. Regulatory agencies worldwide have implemented stricter controls on veterinary drug residues, creating new opportunities for isotope-labeled standard applications. The compound's detection sensitivity meets the requirements of advanced techniques like LC-MS/MS, making it ideal for compliance testing in the global food supply chain.

Storage and handling of Benzocaine-d4 require attention to chemical stability considerations. Best practices recommend storage at -20°C in amber glass containers to prevent degradation, a topic frequently discussed in research chemical forums. Proper handling ensures the compound maintains its specified purity throughout its shelf life, a critical factor for reproducible experimental results in method validation studies.

The market for deuterated pharmaceuticals like Benzocaine-d4 continues to grow, driven by advancements in analytical instrumentation and increased regulatory scrutiny of pharmaceutical products. Industry analysts project particular growth in the clinical research sector, where the need for precise drug level measurements intersects with the rise of precision medicine initiatives. This positions Benzocaine-d4 as both a research tool and a biomarker in developing next-generation topical anesthetics.

Quality control remains paramount when working with Benzocaine-d4, with researchers emphasizing the importance of certificate of analysis (CoA) verification. The compound's performance in quality assurance programs directly impacts the reliability of published data, making source selection a critical decision for laboratories. Reputable suppliers now provide comprehensive analytical documentation, including NMR and HPLC characterization data, to meet researcher expectations.

Emerging applications in doping control and sports medicine have further expanded the utility of Benzocaine-d4. Anti-doping agencies utilize its isotopic pattern to distinguish between endogenous and exogenous compounds in athlete samples. This application capitalizes on the compound's unique mass spectral signature, demonstrating how stable isotope labeling solves complex analytical challenges beyond traditional pharmaceutical research.

Environmental scientists have recently adopted Benzocaine-d4 as a tracer compound in water treatment studies, investigating the persistence of pharmaceutical compounds in wastewater systems. This innovative use addresses pressing questions about emerging contaminants and their environmental fate—a subject generating substantial interest in environmental chemistry circles and regulatory discussions about sustainable pharmacy practices.